Cas no 1821174-65-5 (Methyl 2-amino-2-(2,4-difluorophenyl)acetate hydrochloride)

• Product Name: Methyl 2-amino-2-(2,4-difluorophenyl)acetate hydrochloride
• CAS No: 1821174-65-5
• MF: C₉H₁₀ClF₂NO₂
• MW: 237.631008625031
• MDL: MFCD30471569
• CID: 5576112
• PubChem ID: 127256098
• Update Time: 2025-10-28

Methyl 2-amino-2-(2,4-difluorophenyl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• MFCD30471569
• N11199
• 1821174-65-5
• SB81283
• EN300-26258650
• Methyl 2-amino-2-(2,4-difluorophenyl)acetate HCl (H-DL-Phg(2,4-diF)-OMe.HCl)
• SB44480
• Methyl 2-amino-2-(2,4-difluorophenyl)acetate HCl
• Methyl 2-amino-2-(2,4-difluorophenyl)acetate hydrochloride
• METHYL2-AMINO-2-(2,4-DIFLUOROPHENYL)ACETATE HYDROCHLORIDE

• MDL： MFCD30471569
• Inchi： 1S/C9H9F2NO2.ClH/c1-14-9(13)8(12)6-3-2-5(10)4-7(6)11;/h2-4,8H,12H2,1H3;1H
• InChI Key： JGIXPMPFXKDMQH-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1C(C(=O)OC)N)F

Computed Properties

• Exact Mass: 237.0368126g/mol
• Monoisotopic Mass: 237.0368126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-2-(2,4-difluorophenyl)acetate hydrochloride

Methyl 2-amino-2-(2,4-difluorophenyl)acetate hydrochloride: A Comprehensive Overview

Methyl 2-amino-2-(2,4-difluorophenyl)acetate hydrochloride, with the CAS number 1821174-65-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl ester group, an amino group, and a fluorinated aromatic ring. The presence of the amino group and the fluorinated phenyl ring contributes to its potential as a bioactive molecule, making it a subject of extensive research in recent years.

Recent studies have highlighted the importance of Methyl 2-amino-2-(2,4-difluorophenyl)acetate hydrochloride in drug discovery. Its structure allows for various functional groups to interact with biological targets, such as enzymes and receptors. For instance, the amino group can act as a hydrogen bond donor, while the fluorinated phenyl ring can provide lipophilicity and electronic effects that enhance binding affinity to specific protein targets. These properties make it a promising candidate for developing drugs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of Methyl 2-amino-2-(2,4-difluorophenyl)acetate hydrochloride involves multi-step organic reactions. Typically, the process begins with the preparation of the amino alcohol intermediate through nucleophilic substitution or coupling reactions. Subsequent esterification with methyl groups and acid-mediated hydrochloride salt formation are key steps in obtaining the final product. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets pharmaceutical standards.

In terms of biological activity, Methyl 2-amino-2-(2,4-difluorophenyl)acetate hydrochloride has shown potential as an inhibitor of certain kinases involved in cellular signaling pathways. For example, studies have demonstrated its ability to inhibit the activity of protein kinase C (PKC), which is overexpressed in various cancers. This inhibition can lead to reduced cell proliferation and increased apoptosis in cancer cells, suggesting its role as an anticancer agent.

Moreover, the fluorinated phenyl group in Methyl 2-amino-2-(2,4-difluorophenyl)acetate hydrochloride plays a crucial role in modulating its pharmacokinetic properties. Fluorine atoms are known to enhance drug stability and bioavailability due to their high electronegativity and resistance to metabolic degradation. This makes the compound more suitable for oral administration and prolonged therapeutic effects.

Recent advancements in computational chemistry have also contributed to understanding the molecular interactions of Methyl 2-amino-2-(2,4-difluorophenyl)acetate hydrochloride. Molecular docking studies have revealed key interactions between the compound and its target proteins, providing insights into its mechanism of action. These findings are essential for further optimization of the compound's structure to enhance its efficacy and reduce potential side effects.

In conclusion, Methyl 2-amino-2-(2,4-difluorophenyl)acetate hydrochloride (CAS No: 1821174-65-5) is a versatile compound with promising applications in drug development. Its unique structure enables diverse biological interactions, making it a valuable tool for researchers exploring novel therapeutic agents. With ongoing research focusing on its pharmacological properties and optimization strategies, this compound holds great potential for advancing medical treatments in various disease areas.